1-(3-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propyl)-2-pyrrolidinone

• IUPAC Name: 1-[3-[[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C18H19ClN6O/c19-13-4-6-14(7-5-13)25-18-15(11-23-25)17(21-12-22-18)20-8-2-10-24-9-1-3-16(24)26/h4-7,11-12H,1-3,8-10H2,(H,20,21,22)
• InChI Key: XXNRCHRSQGAOGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC2=C3C=NN(C3=NC=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H19ClN6O
• Molecular Weight: 370.8 g/mol

Description

1-(3-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C18H19ClN6O and its molecular weight is 370.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.1308869 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

The chemical structure related to 1-(3-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propyl)-2-pyrrolidinone has been investigated for its potential in antimicrobial and anticancer applications. Novel pyrazole derivatives, including structures closely related to the given compound, have shown significant promise in these areas. Specifically, certain compounds have exhibited higher anticancer activity compared to standard drugs such as doxorubicin, alongside possessing good to excellent antimicrobial activity (Hafez, Al-Hussain, & El-Gazzar, 2016).

Anti-Inflammatory and Antioxidant Properties

Research has also explored the anti-inflammatory and antioxidant capacities of compounds within the same chemical family. New substituted 1-(3-chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole derivatives have been synthesized, demonstrating significant anti-inflammatory activities comparable to celecoxib, a known anti-inflammatory drug. These compounds have shown to possess promising antioxidant activities, providing a basis for the development of new therapeutic agents with minimized side effects (Fahmy, Khalifa, Nossier, Abdalla, & Ismai, 2012).

Antiviral Efficacy

Furthermore, specific derivatives related to this compound have shown notable antiviral activities. These activities were particularly evident against viruses such as the herpes simplex virus, where certain compounds exhibited strong antiviral activity, highlighting the potential for developing new antiviral drugs based on this chemical scaffold (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

SARS-CoV 3C-Like Protease Inhibition

The global pandemic underscored the need for effective treatments against novel coronaviruses. In this context, compounds structurally related to this compound have been identified as potential inhibitors of the SARS-CoV 3C-like protease, a critical enzyme in the viral life cycle. This suggests a promising avenue for the development of specific antiviral agents targeting coronaviruses (Mohamed, Ibrahie, Amr, Abdalla, & Ibrahiem, 2015).